Cas no 2877709-34-5 (1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877709-34-5
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 5310004
• PubChem ID: 165431326
• Update Time: 2025-10-23

1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887618
• F6830-7615
• 2877709-34-5
• 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• 1-(5-Methyl-2-pyrimidinyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C16H24N4O2/c1-12-9-17-16(18-10-12)20-6-2-3-13(11-20)15(21)19-14-4-7-22-8-5-14/h9-10,13-14H,2-8,11H2,1H3,(H,19,21)
• InChI Key： VVTDDAOODJJUPG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C)C=N2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.94±0.20(Predicted)

Additional information on 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Analysis of 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877709-34-5)

The compound 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877709-34-5) is a promising small molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a piperidine-3-carboxamide core linked to a 5-methylpyrimidin-2-yl group and an oxan-4-yl moiety, makes it a subject of growing interest among chemists and biologists. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of piperidine derivatives in drug design?" and "How do pyrimidine-based compounds enhance bioavailability?"

In recent years, the demand for novel heterocyclic compounds like 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide has surged due to their versatility in targeting diverse biological pathways. Researchers are particularly intrigued by its potential as a kinase inhibitor or modulator of G-protein-coupled receptors (GPCRs), aligning with the industry's focus on precision medicine. The compound's carboxamide functionality further enhances its binding affinity, a feature often explored in "structure-activity relationship (SAR) studies."

From a synthetic perspective, the incorporation of a 5-methylpyrimidin-2-yl group offers metabolic stability, addressing a key challenge in modern drug development: "How to improve the half-life of small-molecule drugs?" Meanwhile, the oxan-4-yl (tetrahydropyran) segment contributes to improved solubility, a critical factor for oral bioavailability—a topic frequently searched in pharmaceutical forums. These attributes position CAS No. 2877709-34-5 as a valuable scaffold for optimizing lead compounds in oncology, neurology, and inflammation research.

The compound's relevance extends to AI-driven drug discovery, a trending topic in 2024. Computational models often highlight piperidine-carboxamide hybrids for their balanced lipophilicity and hydrogen-bonding capacity, making them ideal candidates for virtual screening. Queries like "Can machine learning predict the bioactivity of piperidine derivatives?" underscore the intersection of chemistry and artificial intelligence, where this molecule serves as a case study.

Quality control and analytical characterization of 2877709-34-5 are equally vital. Advanced techniques such as HPLC-MS and NMR spectroscopy confirm its purity, while discussions on "How to validate synthetic intermediates in drug development?" emphasize the need for rigorous standards. The compound's stability under various pH conditions—another frequently asked question—further supports its suitability for preclinical studies.

In conclusion, 1-(5-methylpyrimidin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide exemplifies innovation in medicinal chemistry. Its multifaceted applications, from traditional SAR optimization to cutting-edge computational drug design, reflect the dynamic nature of modern pharmacology. As research progresses, this compound may unlock new therapeutic avenues, answering pressing questions like "What’s next for heterocyclic drug candidates?" and "How can we accelerate the discovery of bioactive small molecules?"